Cas no 105829-50-3 (1,2-Ethanediamine, N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]-)
105829-50-3 structure
Product Name:1,2-Ethanediamine, N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]-
CAS No:105829-50-3
MF:C8H16N4
MW:168.239440917969
CID:1161336
PubChem ID:14009898
Update Time:2025-04-20
1,2-Ethanediamine, N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Ethanediamine, N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]-
- DTXSID601201356
- SCHEMBL335165
- 105829-50-3
- AKOS011066184
- RCTKPYZUMWNCQU-UHFFFAOYSA-N
- N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]ethane-1,2-diamine
- N1-[1-(1-Methyl-1H-pyrazol-4-yl)ethyl]-1,2-ethanediamine
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- Inchi: 1S/C8H16N4/c1-7(10-4-3-9)8-5-11-12(2)6-8/h5-7,10H,3-4,9H2,1-2H3
- InChI Key: RCTKPYZUMWNCQU-UHFFFAOYSA-N
- SMILES: N(CCN)C(C)C1C=NN(C)C=1
Computed Properties
- Exact Mass: 168.137496527g/mol
- Monoisotopic Mass: 168.137496527g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 55.9Ų
1,2-Ethanediamine, N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]- Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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